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4-[(4-

phenoxybenzoyl)amino]benzoic

acid

Cat. No.: B5704007

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Phenoxybenzoic acid, a versatile aromatic carboxylic acid, serves as a critical building block

in a multitude of applications, ranging from pharmaceutical synthesis to advanced polymer

chemistry. This guide provides a comprehensive overview of its chemical identity, including its

IUPAC name and various synonyms, alongside a detailed exploration of its physicochemical

properties. Furthermore, this document outlines established synthetic protocols, delves into its

significant roles in drug development and other industrial applications, and offers insights into

its biochemical interactions.

Chemical Identity and Nomenclature
The compound frequently referred to in scientific literature and chemical commerce as p-

phenoxybenzoic acid is systematically named according to the International Union of Pure and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b5704007#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5704007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 4-phenoxybenzoic acid[1]

This nomenclature precisely describes a benzoic acid molecule where a phenoxy group is

attached to the fourth carbon atom (the para position) of the benzene ring, relative to the

carboxyl group.

Synonyms:

The compound is also known by a variety of synonyms, which are frequently encountered in

technical literature, patents, and commercial listings. A comprehensive, though not exhaustive,

list is provided below for ease of reference.

Common Synonyms Systematic & Other Names

p-Phenoxybenzoic acid[1] Benzoic acid, 4-phenoxy-[1]

4-Carboxydiphenyl ether[1][2] Diphenyl ether 4-carboxylic acid[1][3]

4-Carboxybiphenyl ether[1] Benzoic acid, p-phenoxy-[1]

4-PhOC6H4COOH[1] 4-(phenyloxy)benzoic acid[1]

NSC-246039[1] K7YP1JL5BZ[1]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-phenoxybenzoic acid is

fundamental to its application in research and development.
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Property Value Reference

Molecular Formula C13H10O3 [1][2]

Molecular Weight 214.22 g/mol [1]

CAS Number 2215-77-2 [1][3]

Appearance
White to off-white crystalline

powder
[2][4]

Melting Point 163-165 °C [4]

pKa 4.57 (at 25°C) [4]

Solubility

Slightly soluble in water, more

soluble in organic solvents like

methanol and acetone.

[4][5]

Synthesis Methodologies
Several synthetic routes to 4-phenoxybenzoic acid have been established, with the choice of

method often depending on the desired scale, purity requirements, and available starting

materials. Two prevalent methods are detailed below.

Oxidation of 4-Phenoxyacetophenone
This method involves the oxidation of 4-phenoxyacetophenone using an oxidizing agent such

as sodium hypochlorite, often in the presence of a phase transfer catalyst like polyethylene

glycol (PEG)-400.[4][6]

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, charge 4-phenoxyacetophenone and the

phase transfer catalyst (e.g., PEG-400).

Oxidant Addition: Slowly add a solution of sodium hypochlorite to the reaction mixture while

maintaining the pH between 12 and 13.[4] The effective chlorine content of the sodium

hypochlorite should be greater than 15%.[4]
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Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC).

Work-up: Upon completion, cool the reaction mixture and acidify with a mineral acid (e.g.,

hydrochloric acid) to a pH of 1 to precipitate the crude 4-phenoxybenzoic acid.[6]

Purification: Filter the crude product, wash with water, and recrystallize from a suitable

solvent, such as ethanol, to obtain the purified product.[6]

Starting Materials

Reaction

Work-up & Purification

Final Product

4-Phenoxyacetophenone

Oxidation

Sodium Hypochlorite PEG-400 (Catalyst)

Acidification

Filtration

Recrystallization

4-Phenoxybenzoic Acid
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Caption: Oxidation of 4-Phenoxyacetophenone Workflow.

Ullmann Condensation
This classical method involves the copper-catalyzed condensation of a phenol with a para-

halobenzoic acid. A specific example is the reaction of sodium phenate with p-chlorobenzoic

acid.[6]

Experimental Protocol:

Formation of Sodium Phenate: React phenol with sodium hydroxide in water at an elevated

temperature (e.g., 60°C) to form sodium phenate.[6]

Condensation Reaction: In a separate reaction vessel, charge p-chlorobenzoic acid and a

high-boiling solvent such as tetralin.[6] Heat the mixture to approximately 150°C.[6]

Addition of Sodium Phenate: Slowly add the prepared sodium phenate solution to the hot

mixture. Water is azeotropically removed during the addition.[6]

Reaction Completion and Work-up: After the addition is complete, maintain the reaction at

temperature for several hours.[6] Cool the reaction mixture, and add water to dissolve the

inorganic salts.

Isolation and Purification: Filter the solid product, wash with water, and then acidify with

concentrated hydrochloric acid to a pH of 1 to yield crude 4-phenoxybenzoic acid.[6] Further

purification can be achieved by recrystallization from a suitable solvent like 95% ethanol.[6]
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Caption: Ullmann Condensation Synthesis Workflow.

Applications in Drug Development and Industry
4-Phenoxybenzoic acid's unique chemical structure makes it a valuable intermediate in several

high-value applications.
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Pharmaceutical Intermediate
The compound is a key precursor in the synthesis of various pharmaceuticals.[2][7] Its structure

allows for the introduction of specific functional groups necessary for biological activity.

Antibiotics: It serves as an intermediate in the synthesis of certain antibiotics, where its

structure is incorporated to achieve potent antibacterial activity.[7]

Anti-inflammatory Drugs: The chemical properties of 4-phenoxybenzoic acid enable the

creation of molecules that can effectively target inflammatory pathways.[7]

Antiviral Agents: Some derivatives of hydroxybenzoic acids have been investigated for their

antiviral properties, including activity against hepatitis B.[8]

Enzyme Inhibition: It is utilized in biochemical research focused on enzyme inhibition,

providing insights into metabolic pathways and potential therapeutic targets.[2] It has been

shown to block the DNA binding of the human papillomavirus (HPV) E2 protein.[4]

Polymer Chemistry
4-Phenoxybenzoic acid is used in the production of specialty polymers, where it can enhance

properties such as thermal stability and chemical resistance.[2] For instance, 4-(4-

phenoxyphenoxy)benzoic acid, a related derivative, is a monomer for producing polyether ether

ketone (PEEK), a high-performance thermoplastic.[9]

Agrochemicals
In the agrochemical industry, 4-phenoxybenzoic acid is employed in the formulation of

herbicides and fungicides.[2]

Conclusion
4-Phenoxybenzoic acid is a compound of significant industrial and academic interest. Its well-

defined chemical properties and versatile reactivity make it an indispensable tool for chemists

and pharmacologists. The synthetic methodologies are robust and scalable, ensuring its

availability for a wide range of applications. As research continues to uncover new therapeutic

targets and material requirements, the demand for and applications of 4-phenoxybenzoic acid

and its derivatives are poised to expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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